Cas no 110988-94-8 (Phosphine oxide, diphenyl-1-pyrenyl-)

Phosphine oxide, diphenyl-1-pyrenyl- structure
110988-94-8 structure
Product Name:Phosphine oxide, diphenyl-1-pyrenyl-
CAS No:110988-94-8
MF:C28H19OP
MW:402.423628091812
CID:1196155
PubChem ID:10294510
Update Time:2025-04-20

Phosphine oxide, diphenyl-1-pyrenyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphine oxide, diphenyl-1-pyrenyl-
    • 1-diphenylphosphorylpyrene
    • diphenyl-1-pyrenylphosphine oxide
    • DTXSID20437834
    • Diphenyl(pyren-1-yl)phosphine oxide
    • SCHEMBL2901666
    • 110988-94-8
    • Inchi: 1S/C28H19OP/c29-30(23-10-3-1-4-11-23,24-12-5-2-6-13-24)26-19-17-22-15-14-20-8-7-9-21-16-18-25(26)28(22)27(20)21/h1-19H
    • InChI Key: DDDLSFKMACAIBQ-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1=CC=C2C=CC3=CC=CC4C=CC1=C2C=43)=O

Computed Properties

  • Exact Mass: 402.11747
  • Monoisotopic Mass: 402.117352223g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 3
  • Complexity: 623
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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